Cas no 504-33-6 (DL-Homocysteic Acid)

DL-Homocysteic Acid structure
DL-Homocysteic Acid structure
Product Name:DL-Homocysteic Acid
CAS No:504-33-6
MF:C4H9NO5S
MW:183.182960271835
MDL:MFCD00007536
CID:82388
PubChem ID:87570596
Update Time:2025-04-18

DL-Homocysteic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-4-sulfobutanoic acid
    • DL-Homocysteic Acid
    • HOMOCYSTEIC ACID, DL-(RG)
    • 2-Amino-4-sulfo-buttersaeure
    • 2-Amino-4-sulfobutyricacid
    • 2-AMINO-4-SULFONY-BUTANOIC ACID
    • 2-AMINO-4-SULPHOBUTYRIC ACID
    • DL-2-AMINO-4-SULFOBUTYRIC ACID
    • DL-HoMocysteic-d4 Acid H2O
    • H-CYA-OH
    • homocysteic acid
    • HOMOCYSTEIC ACID,DL
    • HOMOCYSTEIC ACID, DL-
    • C4H9NO5S
    • VBOQYPQEPHKASR-UHFFFAOYSA-N
    • VBOQYPQEPHKASR-UHFFFAOYSA-
    • PDSP2_001254
    • CS-W017058
    • FT-0690320
    • FT-0625469
    • DL-HOMOCYSTEICACID
    • FT-0637148
    • EINECS 207-991-0
    • 2-Amino-4-sulfobutyric acid
    • H0158
    • HYA2G5T79L
    • Q27162461
    • DL-Homocysteic acid, 97%
    • Butanoic acid, 2-amino-4-sulfo-
    • MFCD00007536
    • (+/-)-HOMOCYSTEIC ACID
    • T72531
    • AKOS015854609
    • AS-60462
    • H-2700
    • SCHEMBL157694
    • SY049896
    • InChI=1/C4H9NO5S/c5-3(4(6)7)1-2-11(8,9)10/h3H,1-2,5H2,(H,6,7)(H,8,9,10)
    • Butyric acid, 2-amino-4-sulfo-
    • d,l-homocysteic acid
    • 504-33-6
    • DTXSID00864543
    • CHEMBL191727
    • 1001-13-4
    • UNII-HYA2G5T79L
    • BUTYRIC ACID, 2-AMINO-4-SULFO-, DL-
    • CHEBI:90324
    • PDSP1_001270
    • HY-W016342
    • NS00043375
    • BDBM50164447
    • EN300-1699388
    • 2-amino-4-sulfo-butanoic acid
    • BUTANOIC ACID, 2-AMINO-4-SULFO-, (+/-)-
    • DB-042945
    • L-HCA
    • DB-051775
    • MDL： MFCD00007536
    • Inchi： 1S/C4H9NO5S/c5-3(4(6)7)1-2-11(8,9)10/h3H,1-2,5H2,(H,6,7)(H,8,9,10)
    • InChI Key： VBOQYPQEPHKASR-UHFFFAOYSA-N
    • SMILES： S(CCC(C(=O)O)N)(=O)(=O)O
    • BRN： 1783391

Computed Properties

  • Exact Mass: 183.02000
  • Monoisotopic Mass: 183.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 126A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Powder
  • Density: 1.638
  • Melting Point: 273 °C (dec.) (lit.)
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.5480 (estimate)
  • Solubility: water: soluble50mg/mL, clear to slightly hazy, colorless to yellow
  • PSA: 126.07000
  • LogP: 0.45730
  • Solubility: Not determined

DL-Homocysteic Acid Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S24/25
  • RTECS：EK7713877
  • Risk Phrases：R36/37/38
  • Safety Term：S24/25

DL-Homocysteic Acid Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

DL-Homocysteic Acid Pricemore >>

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DL-Homocysteic Acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:504-33-6)DL-Homocysteic Acid；≥ 97.0%
Order Number:LE14891
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:11
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:504-33-6)DL-Homocysteic Acid；≥ 97.0%
LE14891
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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